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Introduction
Adenine phosphates, including adenosine triphosphate (ATP), adenosine diphosphate (ADP),

and adenosine monophosphate (AMP), are fundamental molecules in cellular bioenergetics

and signaling. The relative abundance of these molecules, often expressed as the energy

charge, is a critical indicator of cellular metabolic status. Extracellularly, these nucleotides act

as signaling molecules through purinergic receptors, playing roles in various physiological and

pathological processes.[1][2][3][4] Accurate and sensitive quantification of adenine
phosphates is therefore crucial for researchers in various fields, including metabolism, cell

signaling, and drug development.

This application note provides a detailed protocol for the simultaneous quantification of ATP,

ADP, and AMP in biological samples using Liquid Chromatography-Tandem Mass Spectrometry

(LC-MS/MS). The described method utilizes Hydrophilic Interaction Liquid Chromatography

(HILIC) for robust separation of these highly polar analytes.

Signaling Pathways Involving Adenine Phosphates
Adenine phosphates are central to both intracellular energy metabolism and extracellular

signaling. Intracellularly, the hydrolysis of ATP to ADP and then to AMP releases energy to fuel

cellular processes. The ratio of these nucleotides regulates metabolic pathways. Extracellularly,

ATP and ADP are signaling molecules that activate purinergic P2 receptors, while adenosine,

the breakdown product of AMP, signals through P1 receptors. This signaling cascade is

implicated in inflammation, neurotransmission, and cardiovascular function.[2]
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Caption: Adenine Phosphate Signaling Pathways

Experimental Workflow
The overall workflow for the quantification of adenine phosphates consists of sample

preparation, including metabolite extraction and protein precipitation, followed by LC-MS/MS

analysis and data processing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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